CHLOROXURON

• CAS No.: 1982-47-4
• Product Name: CHLOROXURON
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol
• IUPAC Name: 3-[4-(4-chlorophenoxy)phenyl]-1,1-dimethylurea
• Standard InChI: InChI=1S/C15H15ClN2O2/c1-18(2)15(19)17-12-5-9-14(10-6-12)20-13-7-3-11(16)4-8-13/h3-10H,1-2H3,(H,17,19)
• Standard InChIKey: IVUXTESCPZUGJC-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OC2=CC=C(C=C2)Cl
• Canonical SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OC2=CC=C(C=C2)Cl
• Colorform: WHITE CRYSTALS; COLORLESS POWDER; Colorless crystals
• Density: 1.34 at 68 °F (EPA, 1998); 1.34 g/cu cm (20 °C)
• Melting Point: 304 to 306 °F (EPA, 1998); 151.0 °C; 151 °C
• Physical Description: Chloroxuron appears as odorless colorless powder or white crystals. Used as a selective pre- and early post-emergence herbicide in soybeans, strawberries, various vegetable crops and ornamentals. Root- and foliage-absorbed herbicide selective in leek, celery, onion, carrot and strawberry. (EPA, 1998)
• Description: Chloroxuron appears as odorless colorless powder or white crystals. Used as a selective pre- and early post-emergence herbicide in soybeans, strawberries, various vegetable crops and ornamentals. Root- and foliage-absorbed herbicide selective in leek, celery, onion, carrot and strawberry. (EPA, 1998)
• Shelf Life: Very stable under normal conditions. Sensitive to light.; TENORAN 50 WETTABLE POWDER SHOWS NO HYGROSCOPIC TENDENCIES & CAN THEREFORE BE STORED FOR LONG PERIODS EVEN IN TROPICAL CLIMATES.; Decomposed by UV light. Hydrolyzed to 4-(p-chlorophenoxy)aniline in strong acids & alkalis.; No significant hydrolysis occurred at 30 °C at pH 1.; Ultraviolet source of 300W caused 90% loss in 13 hr under controlled conditions.
• Solubility: 1.27e-05 M; AT 20 °C: 4 MG/L WATER; 44 G/KG ACETONE; 106 G/KG DICHLOROMETHANE; 35 G/KG METHANOL; 4 G/KG TOLUENE.; Soluble in dimethylformamide and chloroform. Slightly soluble in benzene and diethyl ether.; Solubility in acetone moderate; soluble in dimethylformamide; solubility in water 2.7 mg/l; Water solubility = 3.7 ppm at 25 °C; Organic solubility at 20 °C (ppm): Dichloromethane - 1.1X10+5; Acetone - 4.4X10+4; Methanol - 3.5X10+4; Toluene - 4.0X10+3. Water - 2.5 ppm at 22 °C
• Synonyms: chloroxuron
• Vapor Pressure: 1.8e-09 mm Hg at 68 °F (EPA, 1998); 3.90e-09 mmHg; Vapor pressure = 3.9X10-9 mm Hg at 25 °C
• PubChem Compound: 16115
• Last Modified: Nov 11 2021